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Compound of Interest

Compound Name:
6-Aminocyclohexane-1,2,3,4,5-

pentol

CAS No.: 56845-76-2

Cat. No.: B13143485

Get Quote

Executive Summary
scyllo-Inosamine (1-amino-1-deoxy-scyllo-inositol) represents a unique scaffold in carbohydrate

chemistry due to its "all-equatorial" stereochemical configuration. Unlike its ubiquitous isomer

myo-inositol, scyllo-inosamine possesses a rigid, highly stable chair conformation that

minimizes 1,3-diaxial interactions. This structural integrity makes it a critical intermediate in the

biosynthesis of aminoglycoside antibiotics (e.g., streptomycin) and a high-value

pharmacophore for neurodegenerative disease therapeutics, particularly in inhibiting amyloid-

(A

) aggregation.

This guide provides an exhaustive technical analysis of scyllo-inosamine hydrochloride,

synthesizing physicochemical data, synthesis protocols, and analytical characterization

standards.

Part 1: Molecular Architecture & Stereochemistry
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The defining characteristic of scyllo-inosamine is its stereochemistry. In the stable chair

conformation, the amino group at C1 and the five hydroxyl groups at C2–C6 are all oriented

equatorially.

Stereochemical Configuration
IUPAC Name: (1R,2R,3R,4R,5R,6R)-6-aminocyclohexane-1,2,3,4,5-pentol (Note:

Numbering may vary based on priority rules, but the scyllo configuration dictates trans-

relationships between all adjacent substituents).

Symmetry: The molecule possesses a plane of symmetry (

) passing through C1 and C4. This high symmetry distinguishes it from the myo isomer
(which has one axial hydroxyl) and simplifies its NMR signature.

Conformational Locking: The all-equatorial arrangement is thermodynamically the most

stable inositol configuration, resulting in a high energy barrier for ring inversion.

Structural Comparison
Feature scyllo-Inosamine myo-Inosamine

Axial Substituents 0 (All Equatorial) 1 (C2-OH is axial)

Symmetry
Plane of symmetry (

)

Plane of symmetry (

)

Stability High (Maximized H-bonding) Moderate (1,3-diaxial strain)

Biological Role
Streptomycin precursor, A

inhibitor
Cell signaling, IP3 precursor

Part 2: Physicochemical Profile[1][2]
The hydrochloride salt form is the standard for storage and handling due to the basicity of the

primary amine and the hygroscopic nature of the free base.

Key Physical Constants
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Property Value / Characteristic Notes

Molecular Formula Salt form

Molecular Weight 215.63 g/mol Free base: 179.17 g/mol

CAS Number 4933-84-0 (HCl salt) Base: 527-22-0

Appearance White crystalline solid
Highly crystalline due to

symmetry

Melting Point 265–270 °C (dec) Decomposes without melting

Solubility >50 mg/mL in Water
Sparingly soluble in EtOH;

Insoluble in Et2O

pKa (Conjugate Acid) ~7.5 – 8.5 (Estimated)

Lower than cyclohexylamine

(10.[1][2][3][4][5][6]6) due to

inductive effect of -OH

Hygroscopicity Moderate to High Store in desiccator at -20°C

Solubility & Stability Logic
The high water solubility arises from the five hydroxyl groups and the ionic ammonium chloride

moiety. However, the "all-equatorial" lattice packing energy is significant, often leading to high

melting points and potential precipitation in cold aqueous buffers.

Stability: The C-N bond is stable under standard physiological conditions. It resists acid

hydrolysis better than glycosidic bonds but can undergo acylation or alkylation at the

nitrogen under basic conditions.

Part 3: Synthesis & Purification Strategies
Obtaining pure scyllo-inosamine is challenging because the myo-configuration is

thermodynamically preferred during cyclization. Two primary routes exist: Biosynthetic

(Enzymatic) and Chemical (Oximation).

Workflow Visualization
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The following diagram outlines the conversion logic from the abundant myo-inositol to the rare

scyllo-inosamine.

myo-Inositol
(Starting Material)

Enzyme: StrI
(Dehydrogenase)

scyllo-Inosose
(Key Intermediate)

Enzyme: StsC
(Transaminase)Biocatalysis

Reagent: NH2OH
(Hydroxylamine)

Chemical
scyllo-Inosose Oxime

(Chemical Route)
Reagent: H2/PtO2

(Reduction)

scyllo-Inosamine
(Target)

Click to download full resolution via product page

Caption: Dual pathways for scyllo-Inosamine synthesis. The enzymatic route (Green) offers

higher stereospecificity, while the chemical route (Red) is accessible without specialized

biocatalysts.

Protocol: Chemical Synthesis via Oxime Reduction
This protocol is favored for laboratory-scale synthesis when enzymes (StrI/StsC) are

unavailable.

Reagents:scyllo-Inosose (commercial or prepared from myo-inositol), Hydroxylamine

hydrochloride, Sodium acetate, Platinum(IV) oxide (

), Glacial acetic acid.

Step-by-Step Methodology:

Oximation:

Dissolve scyllo-inosose (1.0 eq) in water.

Add Hydroxylamine HCl (1.5 eq) and Sodium Acetate (1.5 eq).

Heat to 60°C for 2 hours. The oxime precipitates or forms a stable solution.

Checkpoint: Verify oxime formation by TLC (mobile phase: n-BuOH:EtOH:H2O 5:3:2).

Catalytic Hydrogenation (Stereoselective):
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Dissolve the crude oxime in glacial acetic acid.

Add

catalyst (5-10 mol%).

Hydrogenate at 40–50 psi

for 12–24 hours.

Mechanism: The reduction of the oxime favors the equatorial approach of hydrogen,

yielding the scyllo-amine (equatorial amine) rather than the myo-amine (axial amine).

Isolation of HCl Salt:

Filter catalyst over Celite.

Concentrate filtrate to dryness.

Redissolve in minimum water and add concentrated HCl (to convert acetate salt to

hydrochloride).

Precipitate by adding excess Ethanol or Acetone.

Recrystallize from Water/Ethanol.

Part 4: Analytical Characterization
Validating the scyllo configuration is critical, as contamination with myo-inosamine (axial amine)

is a common synthetic impurity.

Nuclear Magnetic Resonance (NMR)
Unlike scyllo-inositol, which shows a single singlet at

3.35 ppm due to

symmetry, scyllo-inosamine has lower symmetry (

).
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1H NMR (D2O, 400 MHz):

H1 (CH-NH2): Triplet (or dd) at ~3.0 – 3.2 ppm. Shielded relative to carbinol protons due

to the amine group. Large coupling constants (

Hz) indicate axial-axial coupling with H2/H6.

H2–H6 (CH-OH): Multiplet region at 3.4 – 3.8 ppm.

Key Diagnostic: The absence of small coupling constants (

Hz). Small couplings would indicate the presence of an axial proton (characteristic of myo-
or chiro- isomers). scyllo isomers display exclusively large trans-diaxial couplings (

Hz).

Mass Spectrometry (ESI-MS)
Positive Mode:

180.1

(Base peak).

Fragmentation: Loss of

(

163) and sequential loss of

.

Part 5: Biological & Pharmaceutical Relevance[8][9]
Antibiotic Biosynthesis
scyllo-Inosamine is a direct precursor to Streptidine, the aglycone unit of Streptomycin. The

enzyme L-arginine:inosamine-P-amidinotransferase converts scyllo-inosamine derivatives into

guanidinated forms. Understanding this pathway allows for the bio-engineering of novel

aminoglycosides with resistance-breaking profiles.
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Alzheimer’s Disease (A Inhibition)
While scyllo-inositol is the primary candidate (AZD-103/ELND005), scyllo-inosamine is

investigated for its ability to target the A

peptide.

Mechanism: The all-equatorial hydroxyls mimic the hydration shell of protein surfaces,

preventing the hydrophobic collapse of amyloid fibrils. The amine group provides a cationic

anchor point, potentially interacting with acidic residues (Asp/Glu) on the A

peptide, offering a different binding mode than the neutral inositol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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